Cas no 63149-16-6 (5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate)
5-Chloro-3-ethyl-2-methylbenzothiazol-3-ium 4-methylbenzenesulfonate is a quaternary benzothiazolium salt with a tosylate counterion, offering enhanced solubility and stability in various organic and aqueous systems. The chloro and methyl substituents on the benzothiazole ring contribute to its reactivity, making it a valuable intermediate in organic synthesis, particularly for heterocyclic compound formation. The ethyl group at the 3-position and the tosylate anion improve its handling properties, facilitating controlled reactions. This compound is suited for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization and structural modification are required. Its well-defined structure ensures reproducibility in synthetic processes.
63149-16-6 structure
Product Name:5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate
CAS No:63149-16-6
MF:C17H18ClNO3S2
MW:383.912721157074
CID:820825
PubChem ID:113090
Update Time:2026-04-29
5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-ethyl-2-methylbenzothiazolium p-toluenesulfonate
- 5-Chloro-3-ethyl-2-MethylbenzothiazoliuM p-toluenesulfonate, pract.
- NULL
- 2-methyl-3-ethyl-5-chlorobenzothiazolium p-toluenesulfonate
- 5-chloro-3-ethyl-2-methylbenzothiazol-3-ium toluene-4-sulphonate
- 5-chloro-3-ethyl-2-methylbenzothiazolium p-toluenesulphonate
- 5-chloro-3-ethyl-2-methyl-benzothiazolium,toluene-4-sulfonate
- 5-chloro-3-ethyl-2-methyl-benzothiazoliusaltwith4-methylbenzenesulfonic
- 5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate
-
- Inchi: InChI=1S/C10H11ClNS.C7H8O3S/c1-3-12-7(2)13-10-5-4-8(11)6-9(10)12;1-6-2-4-7(5-3-6)11(8,9)10/h4-6H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: GYXTWUJZURSNCF-UHFFFAOYSA-M
- SMILES: CC[N+]1=C(C)SC2=C1C=C(C=C2)Cl.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Computed Properties
- Exact Mass: 383.04200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 3.9
Experimental Properties
- Color/Form: Not available
- PSA: 97.70000
- LogP: 5.15040
- Solubility: Not available
5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Security Information
- Safety Instruction: 24/25
5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523180-50mg |
5-Chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95% | 50mg |
$*** | 2023-05-30 | |
| Chemenu | CM523180-100mg |
5-Chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95% | 100mg |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142195-50mg |
5-Chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 97% | 50mg |
¥3672.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142195-100mg |
5-Chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 97% | 100mg |
¥4932.00 | 2024-05-06 | |
| Life Chemicals | F9995-0078-0.25g |
5-chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95%+ | 0.25g |
$551.0 | 2023-09-05 | |
| Life Chemicals | F9995-0078-0.5g |
5-chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95%+ | 0.5g |
$580.0 | 2023-09-05 | |
| Life Chemicals | F9995-0078-1g |
5-chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95%+ | 1g |
$611.0 | 2023-09-05 | |
| Life Chemicals | F9995-0078-2.5g |
5-chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95%+ | 2.5g |
$1222.0 | 2023-09-05 | |
| Life Chemicals | F9995-0078-5g |
5-chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95%+ | 5g |
$1833.0 | 2023-09-05 | |
| Life Chemicals | F9995-0078-10g |
5-chloro-3-ethyl-2-methylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
63149-16-6 | 95%+ | 10g |
$2566.0 | 2023-09-05 |
5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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